Cas no 89481-98-1 (2-chloro-6-(propan-2-yloxy)pyridine)

• Product Name: 2-chloro-6-(propan-2-yloxy)pyridine
• CAS No: 89481-98-1
• MF: C₈H₁₀ClNO
• MW: 171.624101161957
• CID: 711781
• PubChem ID: 13309095
• Update Time: 2025-06-08

2-chloro-6-(propan-2-yloxy)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine,2-chloro-6-(1-methylethoxy)-
• 2-Chloro-6-isopropoxypyridine
• 2-Chloro-6-(1-methylethoxy)pyridine (ACI)
• 2-Chloro-6-(propan-2-yloxy)pyridine
• 2-Chloro-6-propan-2-yloxypyridine
• 89481-98-1
• CS-0194873
• E84785
• AKOS012895442
• EN300-139259
• SCHEMBL425129
• MFCD11113405
• 2-Chloro-6-(1-methylethoxy)-pyridine
• 2-chloro-6-isopropoxy-pyridine
• BP-20062
• KDBNSRRLAJSKEF-UHFFFAOYSA-N
• SB54403
• DA-26417
• 2-chloro-6-(propan-2-yloxy)pyridine

• MDL： MFCD11113405
• Inchi： 1S/C8H10ClNO/c1-6(2)11-8-5-3-4-7(9)10-8/h3-6H,1-2H3
• InChI Key： KDBNSRRLAJSKEF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(OC(C)C)N=1

Computed Properties

• Exact Mass: 171.04500
• Monoisotopic Mass: 171.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 220.1±20.0 °C at 760 mmHg
• Flash Point: 86.9±21.8 °C
• PSA: 22.12000
• LogP: 2.52220
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

2-chloro-6-(propan-2-yloxy)pyridine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-chloro-6-(propan-2-yloxy)pyridine

Introduction to 2-Chloro-6-(Propan-2-yloxy)pyridine (CAS No. 89481-98-1)

2-Chloro-6-(propan-2-yloxy)pyridine, with the CAS number 89481-98-1, is a versatile compound that has gained significant attention in the fields of chemical synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloro substituent and an isopropoxy group attached to a pyridine ring. These functional groups contribute to its chemical reactivity and biological activity, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The chemical structure of 2-chloro-6-(propan-2-yloxy)pyridine can be represented as C₉H₁₁ClNO. The presence of the chloro and isopropoxy groups imparts specific properties to the molecule, such as solubility, stability, and reactivity. These properties are crucial for its applications in various chemical reactions and processes.

In recent years, 2-chloro-6-(propan-2-yloxy)pyridine has been extensively studied for its potential in the development of novel drugs. One of the key areas of research is its use as an intermediate in the synthesis of pyridine-based pharmaceuticals. Pyridine derivatives are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. The chloro and isopropoxy substituents in 2-chloro-6-(propan-2-yloxy)pyridine provide additional points for functionalization, allowing for the creation of a wide range of bioactive molecules.

A notable example of the application of 2-chloro-6-(propan-2-yloxy)pyridine in drug development is its use in the synthesis of selective serotonin reuptake inhibitors (SSRIs). SSRIs are a class of antidepressants that work by increasing the levels of serotonin in the brain. The unique structure of 2-chloro-6-(propan-2-yloxy)pyridine makes it an excellent starting material for the synthesis of these compounds, as it can be readily modified to introduce the necessary functional groups for serotonin receptor binding.

Beyond pharmaceutical applications, 2-chloro-6-(propan-2-yloxy)pyridine has also found use in the agrochemical industry. Pyridine derivatives are commonly used as herbicides and fungicides due to their ability to disrupt plant metabolism. The chloro and isopropoxy groups in 2-chloro-6-(propan-2-yloxy)pyridine enhance its effectiveness as an agrochemical by improving its solubility and stability in various formulations.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 2-chloro-6-(propan-2-yloxy)pyridine. One common approach involves the reaction of 6-chloropyridin-3(1H)-one with 1-bromo-2-propanol followed by dehydrogenation to form the desired product. This method offers high yields and good purity, making it suitable for large-scale production.

The physical properties of 2-chloro-6-(propan-2-yloxy)pyridine, such as its melting point, boiling point, and solubility, have been well-characterized. It is typically a white crystalline solid with a melting point ranging from 55°C to 57°C. Its solubility in common organic solvents like ethanol and dichloromethane makes it easy to handle and process in laboratory settings.

In addition to its chemical properties, the safety profile of 2-chloro-6-(propan-2-yloxy)pyridine has been thoroughly evaluated. It is generally considered safe for use in laboratory settings when proper handling procedures are followed. However, like many chemicals, it should be handled with care to avoid inhalation or skin contact.

The environmental impact of 2-chloro-6-(propan-2-yloxy)pyridine has also been studied. Research indicates that it has low toxicity to aquatic organisms and does not persist in the environment for extended periods. This makes it a relatively environmentally friendly compound compared to some other chemicals used in similar applications.

In conclusion, 2-chloro-6-(propan-2-yloxy)pyridine (CAS No. 89481-98-1) is a valuable compound with a wide range of applications in chemical synthesis, medicinal chemistry, and agrochemicals. Its unique structural features make it an excellent starting material for the synthesis of bioactive molecules and agrochemicals. Ongoing research continues to explore new uses and improvements in its synthesis methods, further solidifying its importance in these fields.